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Compound of Interest

Compound Name: 1-Methylindole-3-carboxylic acid

Cat. No.: B1347649

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and relevant experimental protocols for 1-Methylindole-3-carboxylic acid (CAS 32387-

21-6). The information is intended to support research, development, and safety assessment
activities.

Chemical and Physical Properties

1-Methylindole-3-carboxylic acid is an indole derivative that serves as a versatile building
block in organic synthesis.[1] Its chemical structure consists of an indole ring system with a
methyl group at the 1-position and a carboxylic acid group at the 3-position.

Table 1: Chemical Identifiers and Physical Properties
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Property Value Source(s)

CAS Number 32387-21-6 2]

1-methyl-1H-indole-3-
IUPAC Name ) ) [2]
carboxylic acid

Molecular Formula C10HoNO:2 [3]
Molecular Weight 175.18 g/mol [2][3]
Melting Point 197-200 °C (decomposes)

Appearance Solid [4]
SMILES CN1C=C(C2=CC=CC=C21)C( o]

=0)0

INChl=1S/C10HINO2/c1-11-6-
InChl 8(10(12)13)7-4-2-3-5- [2]
9(7)11/h2-6H,1H3,(H,12,13)

Safety and Hazard Information

1-Methylindole-3-carboxylic acid is classified as an irritant. Appropriate personal protective
equipment (PPE), including gloves, eye protection, and a dust mask, should be used when
handling this compound.

Table 2: GHS Hazard Classification

Hazard Class Category Hazard Statement Source(s)
Skin H315: Causes skin

: - 2 N [2]
Corrosion/Irritation irritation
Serious Eye 5 H319: Causes serious 2]
Damage/Eye Irritation eye irritation
Specific Target Organ

o ) H335: May cause

Toxicity (Single 3 [2]

Exposure)

respiratory irritation
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Table 3: Precautionary Statements

Code Statement Source(s)
Avoid breathing
P261 dust/fume/gas/mist/vapours/sp
ray.
Wash skin thoroughly after
P264 _
handling.
Use only outdoors or in a well-
pP271
ventilated area.
Wear protective
P280 gloves/protective clothing/eye
protection/face protection.
IF ON SKIN: Wash with plenty
P302 + P352

of soap and water.

P305 + P351 + P338

IF IN EYES: Rinse cautiously
with water for several minutes.
Remove contact lenses, if
present and easy to do.

Continue rinsing.

Experimental Protocols

Detailed experimental protocols for the safety assessment of chemicals like 1-Methylindole-3-

carboxylic acid are provided by the Organisation for Economic Co-operation and

Development (OECD) Guidelines for the Testing of Chemicals. The following are summaries of

the relevant protocols.

Acute Dermal Irritation/Corrosion (OECD Guideline 404)

This test determines the potential of a substance to cause skin irritation or corrosion.[5][6][7]

Methodology:
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e Animal Model: A single healthy young adult albino rabbit is typically used for the initial test.[6]

o Test Substance Application: 0.5 g of the solid test substance is applied to a small area
(approximately 6 cm?2) of the rabbit's shaved skin. The area is then covered with a gauze
patch and a semi-occlusive dressing.[5][8]

e Exposure Duration: The standard exposure period is 4 hours.[5]

o Observation: After the exposure period, the dressing is removed, and the skin is observed for
erythema (redness) and edema (swelling) at 60 minutes, and then at 24, 48, and 72 hours.
Observations may continue for up to 14 days to assess the reversibility of any effects.[7]

e Scoring: The severity of skin reactions is graded according to a standardized scoring system.

» Confirmatory Test: If the initial test does not show a corrosive effect, the response is
confirmed using up to two additional animals.[6]

Click to download full resolution via product page

Workflow for OECD Guideline 404 Acute Dermal Irritation Test.

Acute Eye Irritation/Corrosion (OECD Guideline 405)

This test evaluates the potential of a substance to cause eye irritation or damage.[4][9][10]
Methodology:
« Animal Model: A single healthy young adult albino rabbit is used for the initial test.[10]

o Test Substance Application: A single dose of the test substance (typically 0.1 g for solids) is
applied into the conjunctival sac of one eye. The other eye remains untreated and serves as
a control.[4][11]

e Observation: The eyes are examined for corneal opacity, iritis, and conjunctival redness and
chemosis (swelling) at 1, 24, 48, and 72 hours after application. The observation period can
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be extended up to 21 days to assess reversibility.[4][12]

e Scoring: Ocular lesions are scored using a standardized system.

o Confirmatory Test: If a corrosive or severe irritant effect is not observed in the initial test, the
result is confirmed using up to two additional animals.[10]

Start: OECD 405
Acute Eye Irritation Test

Select healthy Apply single dose to

albino rabbit conjunctival sac of one eye

Examine eyes at 1, 24, 48, 72 hours
and up to 21 days
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Workflow for OECD Guideline 405 Acute Eye Irritation Test.

Acute Inhalation Toxicity (OECD Guideline 403)

This guideline is used to assess the health hazards of a substance upon short-term inhalation
exposure.[13][14][15]

Methodology:
« Animal Model: The preferred species is the rat.[14]

o Exposure: Animals are exposed to the test substance, typically as a dust or aerosol, in an
inhalation chamber for a standard duration of 4 hours.[15] The test can be conducted at a
limit concentration or at a series of concentrations.

o Observation: Following exposure, the animals are observed for at least 14 days.[16]
Observations include mortality, clinical signs of toxicity, and effects on body weight.

e Endpoint: The primary endpoint is the LC50 (median lethal concentration), which is the
concentration that is lethal to 50% of the test animals.[15]
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o Pathology: At the end of the observation period, a gross necropsy is performed on all
animals.
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Workflow for OECD Guideline 403 Acute Inhalation Toxicity Test.

Biological Activity and Role in Drug Development

Current research indicates that 1-Methylindole-3-carboxylic acid primarily serves as a key
intermediate or building block in the synthesis of more complex, biologically active molecules.
[1][3][17] It is a reactant in the preparation of various classes of inhibitors and receptor ligands.

While direct, potent biological activity of 1-Methylindole-3-carboxylic acid itself is not
extensively documented, derivatives of indole-3-carboxylic acid have been shown to play roles
in plant defense mechanisms and can influence gut integrity and immunity in animal models.
[18][19] Additionally, some indole-3-carboxylate derivatives have been investigated as inhibitors
of microsomal prostaglandin Ez synthase-1 (mMPGES-1), an enzyme involved in inflammation.
[20] Furthermore, various substituted 1H-indolyl carboxylic acid amides have been synthesized
and evaluated for their binding affinity to dopamine receptors.[21]

The primary significance of 1-Methylindole-3-carboxylic acid in drug development lies in its
utility as a scaffold for creating novel therapeutic agents.
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Role of 1-Methylindole-3-carboxylic acid as a precursor in synthesis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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safety-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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